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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide
CAS No.: 105612-50-8
Cat. No.: B021175
Get Quote
. J

Part 1: Executive Summary & Chemical Identity

2-Methoxyisonicotinamide (2-MINA) is a privileged heterocyclic scaffold and bioactive
pharmacophore used extensively in the design of targeted small-molecule inhibitors. While
often categorized as a chemical intermediate, its structural motif serves as the primary
"warhead" or "anchor" in high-affinity ligands targeting Epigenetic Regulators (WDR5) and
Serine/Threonine Kinases (CK1).

Unlike its parent compound, Nicotinamide (Vitamin B3), the 2-methoxy substitution
fundamentally alters the molecule's electronic and steric profile, eliminating vitamin activity
while creating a highly specific ligand for hydrophobic pockets in enzymes and protein-protein
interaction (PPI) interfaces.

Chemical Profile
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Property Specification

IUPAC Name 2-methoxypyridine-4-carboxamide

CAS Number 105612-50-8

Molecular Formula C7HsN20:2

Core Scaffold Pyridine-4-carboxamide (Isonicotinamide)
Key Functional Group 2-Methoxy (-OCH3)

Pharmacophore for WDR5 WIN-site inhibition;

Primary Utilty CK1 hinge binder

Part 2: Molecular Mechanism of Action

The mechanism of action of 2-Methoxyisonicotinamide is defined by its role as a high-
efficiency ligand anchor. It functions through three distinct molecular modalities:[1]

The "Anchor" Mechanism (Hydrogen Bonding)

The isonicotinamide core mimics the binding mode of native substrates (like histone tails or
ATP) by forming a bidentate hydrogen bond network.

o Amide Nitrogen: Acts as a hydrogen bond donor to backbone carbonyls in the target protein
(e.g., the hinge region of kinases).

o Pyridine Nitrogen: Acts as a hydrogen bond acceptor, often engaging conserved water
molecules or specific serine/threonine residues.

The "Steric Shield" (The 2-Methoxy Effect)

The 2-methoxy group is the critical differentiator from generic pyridine amides.

o Conformational Locking: The methoxy group induces a preferred rotameric state, reducing
the entropic penalty upon binding.

» Hydrophobic Filling: In targets like WDR5, the methoxy group inserts into the S7 hydrophobic
pocket (defined by residues F133, F149, P173), drastically increasing potency compared to
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the unsubstituted isonicotinamide.

o Metabolic Blockade: Substitution at the 2-position blocks metabolic oxidation by aldehyde
oxidase (AO) and cytochrome P450s, a common clearance route for pyridine-based drugs.

Epigenetic Modulation (WDR5 WIN-Site Inhibition)

In the context of MLL1 complex regulation, 2-Methoxyisonicotinamide derivatives act as
WIN-site Antagonists.

e Target: WD Repeat Domain 5 (WDR5), a core subunit of the H3K4 methyltransferase
complex.

e Mechanism: The molecule binds to the "WIN" site of WDR5, displacing the WDR5-interacting
(WIN) motif of MLL1. This disruption collapses the catalytic integrity of the complex, halting
the methylation of Histone H3 at Lysine 4 (H3K4me), a mark associated with active gene
transcription in mixed-lineage leukemias.

Visualization: Molecular Interaction Pathways

The following diagram illustrates the dual-pathway mechanism where the 2-MINA scaffold
drives inhibition in both Kinase and Epigenetic targets.

Displace MLL1
Inhibit H3K4 Methylation
Tumor Suppression

Target: WDR5
(Epigenetics)

Target: Casein Kinase 1
(Wnt/Circadian)

Mechanism

2-Methoxy Group:
Hydrophobic Fill (S7 Pocket)
Anchor

Metabolic Stability
2-Methoxyisonicotinamide
(Pharmacophore)

Amide/Pyridine Core:
H-Bond Anchoring
(Hinge/Backbone)

Mechanism

Block ATP Binding
Modulate Circadian Rhythm
Inhibit Wnt Signaling

Click to download full resolution via product page

Caption: Mechanistic bifurcation of the 2-Methoxyisonicotinamide scaffold into Epigenetic
(WDR5) and Kinase (CK1) pathways.
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Part 3: Experimental Protocols & Validation

To validate the activity of 2-Methoxyisonicotinamide-based compounds, the following
experimental workflows are industry standard. These protocols ensure the observed activity is
due to specific target engagement (Trustworthiness).

Protocol 1: WDR5-MLL1 Interaction Antagonism (TR-
FRET Assay)

Objective: Quantify the ability of the scaffold to displace MLL1 from WDR5.
e Reagents:

o Recombinant His-tagged WDR5 protein.

o Biotinylated MLL1 peptide (WIN maotif).

o Europium-labeled anti-His antibody (Donor).

o Streptavidin-APC (Acceptor).

e Procedure:

o

Step 1: Dilute 2-Methoxyisonicotinamide derivatives in assay buffer (PBS, 0.1% BSA,
0.01% Tween-20).

o

Step 2: Incubate WDRS5 (2 nM final) with compounds for 30 min at RT.

[¢]

Step 3: Add Biotin-MLL1 peptide (50 nM) and detection mix (Eu-Ab + SA-APC).

[¢]

Step 4: Incubate for 60 min protected from light.

[e]

Step 5: Read TR-FRET (Excitation 340nm; Emission 615nm/665nm).

o Data Analysis: Calculate IC50 based on the ratio of 665nm/615nm signals. A potent hit will
decrease the FRET signal.

Protocol 2: Casein Kinase 1 (CK1) Inhibition Assay
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Objective: Assess ATP-competitive inhibition in the Wnt signaling context.
e System: ADP-Glo™ Kinase Assay (Promega).
e Procedure:

o Reaction: Mix CK1 enzyme (10 ng), Substrate (Casein), and ATP (10 uM) with the test
compound.

o Incubation: 60 minutes at 30°C.

o Detection: Add ADP-Glo Reagent (40 min) to deplete remaining ATP, then Kinase
Detection Reagent (30 min) to convert ADP to ATP -> Luciferase signal.

o Readout: Luminescence is proportional to kinase activity. Inhibitors will reduce
luminescence.

Synthesis Workflow: Installing the 2-Methoxy Scaffold

Context: This protocol describes the installation of the 2-methoxyisonicotinamide moiety onto
a core amine (e.g., for fragment growing).
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Caption: Synthetic route for incorporating the 2-Methoxyisonicotinamide pharmacophore into

drug candidates.

Part 4: Pharmacological Data Summary

The following table summarizes the comparative advantage of the 2-Methoxy substituent
versus the unsubstituted pyridine (Isonicotinamide) in relevant assays.
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2.
Isonicotinamide . o Mechanistic
Parameter . Methoxyisonicotina
(Unsubstituted) id Advantage
mide

Hydrophobic
o interaction with S7
WDRS5 Binding (Kd) > 50 uM (Weak) <1 uM (Potent) et
pocke

(Phel33/Phel49).

C2-blocking prevents
Metabolic Stability Low (Rapid Oxidation)  High aldehyde oxidase
attack.

Methoxy group

increases lipophilicity
Solubility (LogS) High Moderate (LogP ~1.2) for

membrane

permeability.

Steric bulk excludes
) o ) binding to kinases
Kinase Selectivity Broad (Promiscuous) Improved )
with small gatekeeper

residues.
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Note on Safety: 2-Methoxyisonicotinamide is a research chemical.[2] Standard laboratory
safety protocols (GHS: H302/H315/H319) for irritants and toxic substances must be followed
during synthesis and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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